- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Quinolines and derivatives
Quinolines and their derivatives are a class of heterocyclic compounds with broad applications in the pharmaceutical, agrochemical, and materials science fields. Structurally, quinoline contains an indole ring fused to a benzene ring, offering unique electronic and structural properties that make them highly versatile for various synthetic transformations.
In pharmaceuticals, quinolines and their derivatives serve as valuable scaffolds for designing antibacterial, antifungal, and anti-inflammatory agents due to their inherent pharmacophoric features. For instance, they can undergo functional group modifications such as introduction of carboxylic acids, amides, or esters, to enhance their therapeutic properties.
In agrochemicals, these compounds are explored for their potential in pest control and plant growth regulation. The diverse substituents on quinoline rings can tailor their activity towards specific targets, making them suitable for developing new fungicides and insecticides with improved selectivity and reduced toxicity.
Moreover, in materials science, quinolines find applications in the synthesis of conductive polymers and electronic materials due to their aromatic nature and ability to incorporate various functional groups. Their synthetic flexibility allows for customization of properties such as solubility, conductivity, and stability, which are critical for advanced material development.
Overall, the chemical diversity and structural adaptability of quinolines make them a significant tool in modern chemistry, contributing to advancements in drug discovery, crop protection, and materials engineering.
1-benzylquinolines
8-hydroxyquinolines
Haloquinolines
Quinolones and derivatives
Benzoquinolines
Quinoline carboxamides
Phenylquinolines
Hydroquinolines
Aminoquinolines and derivatives
Quinoline carboxylic acids
4-aroylquinolines
Nitroquinolines and derivatives
Hydroxyquinolines
Pyrroloquinolines
Hydroquinolones
Indoloquinolines
Pyrroloquinoline quinones
Dihydrofuranoquinolines
Hydroxyquinolones
4-quinolinemethanols
Quinoline-3-carboxamides
Imidazoquinolines
Furanoquinolines
Acridones
Quinoline quinones
Quinolines and derivatives
Phenanthridines and derivatives
Chloroquinolines
Quinoline-3-sulfonamides
4-aminoquinolines
4-hydroxy-2-alkylquinolines
Pyranoquinolines
Pyrrolo[4,3,2-de]quinolines
Naphthylquinolines
Pyrido[2,3,4-kl]acridines
Pyrido[2,3,4-kl]acridones
Acridines
-
Synthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical ApplicationsSynthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical Applications Introduction to 5-Nitrovanillin 5-Nitrovanillin is a derivative of vanillin, a well-known aromatic compound obtained from the seeds of the vanilla plant. It has gained significant attention in recent years due to its potential applications in pharmaceuticals and biomedicine. The addition of a nitro group at the...
-
Ticagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current ResearchTicagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current Research Introduction: Ticagrelor, a potent oral antiplatelet agent, has revolutionized the treatment of cardiovascular diseases by inhibiting platelet activation and aggregation. Its unique mechanism of action makes it a cornerstone in the management of acute coronary syndromes (ACS) and percutaneous coronary...
-
Camptothecin: A Promising Lead Compound in Chemical BiopharmaceuticalsCamptothecin: A Promising Lead Compound in Chemical Biopharmaceuticals Introduction to Camptothecin Camptothecin is a natural alkaloid isolated from the bark of the Chinese tree Camptotheca acuminata. It has garnered significant attention in the field of medicinal chemistry due to its potent biological activities, particularly as an anti-tumor agent. Discovered over three decades ago, camptothecin...
-
(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals Introduction to (S)-2-Aminobutyramide Hydrochloride (S)-2-Aminobutyramide Hydrochloride is a chiral compound that has garnered significant attention in the fields of chemistry and biomedicine. As a chiral amine, it exhibits unique properties that make it a promising candidate for various...
-
Sodium Molybdate: A Promising Compound in Chemical BiopharmaceuticalsSodium Molybdate: A Promising Compound in Chemical Biopharmaceuticals Sodium molybdate, a sodium salt of molybdenum acid, has garnered significant attention in the fields of chemistry and biomedicine due to its versatile properties and potential applications. This compound, with the chemical formula Na2MoO4·2H2O, is not only a valuable reagent in analytical chemistry but also exhibits promising...
